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Compound of Interest

Compound Name: 6-Chloro-5-nitro-1H-indazole

Cat. No.: B025999 Get Quote

This guide provides a concise overview of the fundamental physicochemical properties of 6-
Chloro-5-nitro-1H-indazole, a heterocyclic compound of interest in chemical research and

drug development.

Core Molecular Information
6-Chloro-5-nitro-1H-indazole is a substituted indazole derivative. The presence of both a

chloro and a nitro group on the bicyclic aromatic ring system influences its chemical reactivity

and potential applications as a building block in medicinal chemistry.

Physicochemical Data
The key molecular identifiers and properties of 6-Chloro-5-nitro-1H-indazole are summarized

in the table below for easy reference.

Property Value

Molecular Formula C₇H₄ClN₃O₂[1][2][3][4][5]

Molecular Weight 197.58 g/mol [3][4][5]

CAS Number 101420-98-8[1][2][3]
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The following diagram illustrates the logical connection between the chemical name and its

fundamental molecular properties.

6-Chloro-5-nitro-1H-indazole

Molecular Formula:
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Molecular Weight:
197.58 g/mol

Click to download full resolution via product page

Fig. 1: Relationship between Compound Name and Molecular Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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